Cas no 139719-24-7 (2-Chloro-4,6,8-trimethylquinoline)

• Product Name: 2-Chloro-4,6,8-trimethylquinoline
• CAS No: 139719-24-7
• MF: C₁₂H₁₂ClN
• MW: 205.683382034302
• MDL: MFCD00760269
• CID: 1079416
• PubChem ID: 269159
• Update Time: 2025-08-04

2-Chloro-4,6,8-trimethylquinoline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4,6,8-trimethylquinoline
• 2-Chloro-4,6,8-trimethyl-quinoline
• quinoline, 2-chloro-4,6,8-trimethyl-
• G73624
• NSC109753
• STK036772
• AKOS000117319
• NSC-109753
• F3284-7648
• Z56924486
• DTXSID40296526
• A807606
• AG-670/34583005
• LS-08060
• CS-0307753
• ALBB-024552
• SB68713
• EN300-06370
• MFCD00760269
• 139719-24-7

• MDL： MFCD00760269
• Inchi： 1S/C12H12ClN/c1-7-4-9(3)12-10(5-7)8(2)6-11(13)14-12/h4-6H,1-3H3
• InChI Key： QELGNYILIXTHBQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C2C=C(C)C=C(C)C2=N1

Computed Properties

• Exact Mass: 205.06596
• Monoisotopic Mass: 205.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2-Chloro-4,6,8-trimethylquinoline

2-Chloro-4,6,8-Trimethylquinoline: A Comprehensive Overview

2-Chloro-4,6,8-trimethylquinoline, also known by its CAS registry number CAS No. 139719-24-7, is a significant compound in the field of organic chemistry. This compound belongs to the class of quinolines, which are heterocyclic aromatic compounds with a nitrogen atom in the ring structure. The presence of chlorine and methyl groups at specific positions on the quinoline ring imparts unique chemical properties and reactivity to this compound.

The structural characterization of 2-chloro-4,6,8-trimethylquinoline reveals a rigid aromatic system with substituents at positions 2 (chlorine), 4, 6, and 8 (methyl groups). This substitution pattern is critical in determining its electronic properties and reactivity. Recent studies have highlighted the potential of this compound in various applications, including drug discovery and materials science.

In terms of synthesis, 2-chloro-4,6,8-trimethylquinoline can be prepared through a variety of methods. One common approach involves the Friedlander synthesis pathway, which typically employs an o-amino aryl ketone as a precursor. The reaction conditions and choice of reagents play a pivotal role in achieving high yields and purity of the final product. Researchers have explored alternative synthetic routes to optimize the process further.

The electronic properties of 2-chloro-4,6,8-trimethylquinoline make it an attractive candidate for use in organic electronics. Its conjugated π-system facilitates electron delocalization and enhances electrical conductivity. Recent advancements in materials science have demonstrated its potential as a component in organic semiconductors and light-emitting diodes (OLEDs). These applications underscore its importance in modern technological innovations.

In the field of pharmacology, 2-chloro-4,6,8-trimethylquinoline has shown promise as a lead compound for drug development. Its ability to interact with specific biological targets has been explored in various disease models. For instance, studies have indicated potential anti-inflammatory and anticancer activities associated with this compound. Further research is ongoing to elucidate its mechanism of action and optimize its therapeutic profile.

The environmental impact and degradation pathways of CAS No. 139719-24-7 are also areas of interest for researchers. Understanding how this compound behaves in different environmental conditions is crucial for assessing its safety and sustainability. Recent studies have focused on biodegradation processes and the influence of environmental factors on its stability.

In conclusion, 2-chloro-4,6,8-trimethylquinoline, with its unique chemical structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its applications span from organic electronics to pharmacology, making it a valuable compound in both academic and industrial settings.